6-(trifluoromethyl)-2,3,4,5-tetrahydro-1H-pyrido[4,3-b]indole

• Molecular Formula: C12H11F3N2
• Molecular Weight: 240.22 g/mol
• IUPAC Name: 6-(trifluoromethyl)-2,3,4,5-tetrahydro-1H-pyrido[4,3-b]indole
• InChI: InChI=1S/C12H11F3N2/c13-12(14,15)9-3-1-2-7-8-6-16-5-4-10(8)17-11(7)9/h1-3,16-17H,4-6H2
• InChI Key: YKMAEZBLMJBNJS-UHFFFAOYSA-N
• Canonical SMILES: C1CNCC2=C1NC3=C2C=CC=C3C(F)(F)F

Description

6-(trifluoromethyl)-2,3,4,5-tetrahydro-1H-pyrido[4,3-b]indole is a useful research compound. Its molecular formula is C12H11F3N2 and its molecular weight is 240.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To 4-piperidone.HCl (1.36 g, 10.0 mmol) and 2-trifluoromethylphenylhydrazine.HCl (2.13 g, 10.0 mmol) in acetic acid (50 mL) was added the 1.0 M borontrifluoride etherate (2.46 mL, 20.0 mmol) and the reaction stirred at 90° C. for 8 hours and then allowed to cool. The mixture was concentrated in vacuo and ethanol (ca 20 mL) added and then cooled to 0° C., the solid was filtered off and the mother liquor was concentrated in vacuo and water (adjusted to pH 14 with 2M NaOH) added to the residue. The solid was filtered off and washed with water and dried under high vacuum.